Cas no 2639941-29-8 (Benzenepropanenitrile, 3,5-difluoro-β-hydroxy-, (βS)-)

• Product Name: Benzenepropanenitrile, 3,5-difluoro-β-hydroxy-, (βS)-
• CAS No: 2639941-29-8
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 5109742
• PubChem ID: 156270546
• Update Time: 2024-03-01

Benzenepropanenitrile, 3,5-difluoro-β-hydroxy-, (βS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 3,5-difluoro-β-hydroxy-, (βS)-
• (βS)-3,5-Difluoro-β-hydroxybenzenepropanenitrile

• Inchi： 1S/C9H7F2NO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9,13H,1H2/t9-/m0/s1
• InChI Key： DFHCYUPSIWYEJJ-VIFPVBQESA-N
• SMILES： C1([C@@H](O)CC#N)=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 328.3±37.0 °C(Predicted)
• pka: 12.39±0.20(Predicted)